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Compound of Interest

Compound Name: 3-Methylheptanoic acid

Cat. No.: B1309145 Get Quote

A Comprehensive Technical Guide to 3-
Methylheptanoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylheptanoic acid, a branched-chain fatty acid, is a molecule of increasing interest in

various scientific domains, including chemical synthesis, pheromone research, and potentially

as a precursor in drug development. Its specific isomeric forms, (R)- and (S)-3-
methylheptanoic acid, often exhibit distinct biological activities. This technical guide provides

a detailed overview of the known physical and chemical properties of 3-Methylheptanoic acid,

supported by experimental data and methodologies.

Chemical Structure and Identification
The fundamental structure of 3-Methylheptanoic acid consists of a seven-carbon heptanoic

acid backbone with a methyl group located on the third carbon atom.

Molecular Structure of 3-Methylheptanoic Acid

A 2D representation of the 3-Methylheptanoic acid molecule.
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The physical characteristics of 3-Methylheptanoic acid are summarized in the table below. It

is important to note that some values are estimated due to the limited availability of

experimentally determined data. The properties can also vary between the racemic mixture and

its pure enantiomers.

Property Value Source

Molecular Formula C₈H₁₆O₂ [1][2]

Molecular Weight 144.21 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [4]

Boiling Point

228.91 °C (estimate at 760

mmHg)[5] 234.584 °C (at 760

mmHg)[4] 116-117 °C (at 10

mmHg)[6]

[4][5][6]

Melting Point Data not available (estimate)

Density
0.9173 g/cm³ (rough estimate)

[5] 0.927 g/cm³[4]
[4][5]

Refractive Index (n²⁵D)
1.4242[6] 1.4130 (estimate)[5]

1.435[4]
[4][5][6]

pKa 4.80 ± 0.10 (Predicted) [5]

LogP 2.28740 [4]

Chemical Properties
Solubility
3-Methylheptanoic acid is a medium-chain fatty acid and is expected to exhibit limited

solubility in water due to its predominantly nonpolar alkyl chain. It is anticipated to be soluble in

organic solvents.
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Solvent Solubility

Water Very slightly soluble

Ethanol Soluble

Ether Soluble

Reactivity
As a carboxylic acid, 3-Methylheptanoic acid undergoes typical reactions of this functional

group, including:

Esterification: Reaction with alcohols in the presence of an acid catalyst to form esters.

Acid-base reactions: Deprotonation with a base to form a carboxylate salt.

Reduction: Reduction of the carboxylic acid group to a primary alcohol using strong reducing

agents like lithium aluminum hydride.

Spectroscopic Data
Detailed spectroscopic information is crucial for the identification and characterization of 3-
Methylheptanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

methyl, methylene, and methine protons in the structure. The chemical shifts would be

influenced by their proximity to the electron-withdrawing carboxylic acid group.

¹³C NMR: The carbon NMR spectrum will display distinct peaks for each of the eight carbon

atoms in their unique chemical environments. The carbonyl carbon of the carboxylic acid will

appear significantly downfield.

Infrared (IR) Spectroscopy
The IR spectrum of 3-Methylheptanoic acid will exhibit characteristic absorption bands:
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A broad O-H stretching band from the carboxylic acid group, typically in the range of 3300-

2500 cm⁻¹.

A strong C=O stretching band from the carbonyl group, appearing around 1710 cm⁻¹.

C-H stretching bands for the alkyl groups, typically in the 2960-2850 cm⁻¹ region.

Mass Spectrometry (MS)
Electron ionization mass spectrometry of 3-Methylheptanoic acid is expected to show a

molecular ion peak (M⁺) at m/z 144. Common fragmentation patterns for carboxylic acids

include the loss of a hydroxyl group (M-17) and the loss of a carboxyl group (M-45). A

characteristic McLafferty rearrangement peak may also be observed.

Experimental Protocols
Synthesis of 3-Methylheptanoic Acid
A common method for the synthesis of 3-Methylheptanoic acid involves the conjugate

addition of a Grignard reagent to an α,β-unsaturated ester, followed by saponification.[6]

Synthesis Workflow
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n-Butyl bromide + Mg in Ether

Grignard Reagent
(n-Butylmagnesium bromide)

Conjugate Addition

sec-Butyl crotonate

sec-Butyl 3-methylheptanoate

Saponification
(KOH, Ethanol, Water)

Acidification
(HCl)

Extraction & Purification

3-Methylheptanoic acid

Click to download full resolution via product page

A simplified workflow for the synthesis of 3-Methylheptanoic acid.

Detailed Methodology:
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Grignard Reagent Formation: n-Butyl bromide is reacted with magnesium turnings in

anhydrous ether to form n-butylmagnesium bromide.

Conjugate Addition: The prepared Grignard reagent is added to a solution of sec-butyl

crotonate. The reaction mixture is then hydrolyzed with a saturated ammonium chloride

solution.

Saponification: The resulting ester, sec-butyl 3-methylheptanoate, is saponified by refluxing

with a solution of potassium hydroxide in ethanol and water.

Acidification and Extraction: The reaction mixture is cooled, diluted with water, and acidified

with concentrated hydrochloric acid. The product is then extracted with a mixture of benzene

and ether.

Purification: The organic extracts are washed, dried, and the solvent is removed. The final

product, 3-Methylheptanoic acid, is obtained by distillation under reduced pressure.[6]

Determination of Physical Properties
Standard laboratory procedures are employed to determine the physical properties of 3-
Methylheptanoic acid.

Boiling Point Determination (Micro Method):

A small amount of the liquid is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted into the fusion tube.

The assembly is attached to a thermometer and heated in a Thiele tube or a similar heating

apparatus.

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is noted.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

pKa Determination (Potentiometric Titration):
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A known concentration of 3-Methylheptanoic acid is dissolved in a suitable solvent (e.g., a

water-alcohol mixture).

The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

The pH of the solution is monitored throughout the titration using a calibrated pH meter.

A titration curve (pH vs. volume of base added) is plotted.

The pKa is determined from the pH at the half-equivalence point.

Conclusion
This technical guide provides a consolidated overview of the physical and chemical properties

of 3-Methylheptanoic acid. While significant data is available, further experimental

determination of properties such as the melting point and a more detailed analysis of its

spectroscopic characteristics would be beneficial for the scientific community. The provided

synthesis and analytical methodologies offer a solid foundation for researchers working with

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methylheptanoic acid?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1309145#what-are-the-physical-and-chemical-
properties-of-3-methylheptanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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